N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C19H21N3O6S/c23-18(20-14-3-5-16-17(11-14)28-10-9-27-16)13-21-12-15(4-6-19(21)24)29(25,26)22-7-1-2-8-22/h3-6,11-12H,1-2,7-10,13H2,(H,20,23)
• InChI Key: KZDYZGVFENFIIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H21N3O6S
• Molecular Weight: 419.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide is a useful research compound. Its molecular formula is C19H21N3O6S and its molecular weight is 419.45. The purity is usually 95%.
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Scientific Research Applications

Pharmacodynamics and Efficacy in Treatment

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2-oxo-5-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide has been investigated for its pharmacodynamic properties and potential therapeutic applications. Studies have revealed its modulatory effects on central cholinergic systems, indicating its potential for treating brain dysfunctions in the elderly. For instance, WEB 1881 FU, a compound related to this molecule, has shown cytoprotective, metabolism-enhancing, and central cholinomimetic properties without the typical peripheral cholinergic side effects. These effects were more pronounced than those of piracetam, a known compound in this category. The stimulating effects of WEB 1881 FU upon the central cholinergic system are considered modulatory rather than direct, suggesting a favorable combination of nootropic and cholinomimetic properties for the treatment of brain dysfunction in the elderly. The side effects were found to be less serious than with other known cholinomimetics (Kuhn et al., 1988).

Mechanistic Pharmacokinetic and Pharmacodynamic Modeling

CHF3381 (2-[(2,3-dihydro-1H-inden-2-yl)amino]acetamide monohydrochloride) is closely related to the compound and has been studied for its mechanistic pharmacokinetic and pharmacodynamic modeling. This compound, a novel N-methyl-d-aspartate antagonist and reversible monoamine oxidase-A (MAO-A) inhibitor, is in development for the treatment of neuropathic pain. The study developed a mechanistic model to describe the pharmacokinetics of CHF3381 and its two metabolites, their relationship with MAO-A activity, and heart rate. The study provided insight into the concentration-dependent decrease in plasma concentrations of 3,4-dihydroxyphenylglycol (DHPG), a stable metabolite of norepinephrine, whose magnitude increased after multiple twice-a-day regimens for 14 days. This suggests a potential use of such compounds in modulating specific neurotransmitter pathways (Csajka et al., 2005).